N-benzyl-4-methylpiperazine-1-carbothioamide

• IUPAC Name: N-benzyl-4-methylpiperazine-1-carbothioamide
• InChI: InChI=1S/C13H19N3S/c1-15-7-9-16(10-8-15)13(17)14-11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,14,17)
• InChI Key: FKHHRFNRWWHCBQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=S)NCC2=CC=CC=C2
• Molecular Formula: C13H19N3S
• Molecular Weight: 249.38 g/mol

Description

“N-benzyl-4-methylpiperazine-1-carbothioamide” is a derivative of benzylpiperazine. It is a thiourea derivative, with the molecular formula C13H19N3S.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by significant conformational differences among the three independent molecules in its asymmetric unit. The dihedral angles between the thiourea groups and the phenyl rings are 52.10 (5), 63.29 (5), and 66.46 (6)° in molecules A, B, and C, respectively.

Scientific Research Applications

N-benzyl-4-methylpiperazine-1-carbothioamide has been extensively studied for its potential applications in the field of cancer research. Studies have shown that this compound exhibits anti-proliferative and cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and leukemia. This compound has also been shown to induce apoptosis in cancer cells through the activation of caspase enzymes.
In addition to its potential applications in cancer research, this compound has also been studied for its effects on the central nervous system. Studies have shown that this compound exhibits anxiolytic and antidepressant effects in animal models, suggesting that it may have potential therapeutic applications in the treatment of anxiety and depression.

Mechanism of Action

The exact mechanism of action of N-benzyl-4-methylpiperazine-1-carbothioamide is not fully understood, but studies have suggested that it may act through multiple pathways. In cancer cells, this compound has been shown to induce apoptosis through the activation of caspase enzymes, which are involved in programmed cell death. In the central nervous system, this compound has been shown to modulate the activity of neurotransmitters such as serotonin and dopamine, which are involved in mood regulation.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects in various systems. In cancer cells, this compound has been shown to inhibit cell proliferation and induce apoptosis. In the central nervous system, this compound has been shown to modulate the activity of neurotransmitters such as serotonin and dopamine, which are involved in mood regulation. This compound has also been shown to exhibit antioxidant and anti-inflammatory effects in various systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-benzyl-4-methylpiperazine-1-carbothioamide for lab experiments is its high yield and purity, which allows for accurate and reproducible results. This compound is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one limitation of this compound is its limited solubility in aqueous solutions, which may make it difficult to use in certain experiments. Additionally, more research is needed to fully understand the potential side effects and toxicity of this compound.

Future Directions

There are several future directions for research on N-benzyl-4-methylpiperazine-1-carbothioamide. One area of interest is its potential applications in the treatment of cancer. Further studies are needed to determine the optimal dosage and treatment regimen for this compound, as well as its potential side effects and toxicity. Another area of interest is its potential applications in the treatment of neurological disorders such as anxiety and depression. Further studies are needed to determine the underlying mechanisms of this compound's effects on neurotransmitters, as well as its potential side effects and toxicity. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound in various systems, as well as its potential applications in other fields such as pharmacology and drug discovery.
Conclusion
In conclusion, this compound is a piperazine derivative that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound can be synthesized using a simple and efficient method, and has been shown to exhibit promising properties in the fields of cancer research, neuroscience, and pharmacology. Further research is needed to fully understand the potential applications of this compound, as well as its underlying mechanisms of action and potential side effects.

Synthesis Methods

N-benzyl-4-methylpiperazine-1-carbothioamide can be synthesized using a simple and efficient method that involves the reaction of 4-methylpiperazine with benzyl isothiocyanate. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium hydroxide, and the resulting product is purified through recrystallization. The yield of this compound obtained through this method is typically high, and the purity of the compound can be confirmed through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).